Cas no 1550999-65-9 (5-methyl-5-azaspiro[2.4]heptan-7-ol)
5-methyl-5-azaspiro[2.4]heptan-7-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-Azaspiro[2.4]heptan-7-ol, 5-methyl-
- 5-methyl-5-azaspiro[2.4]heptan-7-ol
-
- Inchi: 1S/C7H13NO/c1-8-4-6(9)7(5-8)2-3-7/h6,9H,2-5H2,1H3
- InChI Key: MSIYFEZKZBCLQM-UHFFFAOYSA-N
- SMILES: C1C2(C(O)CN(C)C2)C1
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 214.0±23.0 °C(Predicted)
- pka: 14.95±0.20(Predicted)
5-methyl-5-azaspiro[2.4]heptan-7-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M266316-100mg |
5-methyl-5-azaspiro[2.4]heptan-7-ol |
1550999-65-9 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | M266316-500mg |
5-methyl-5-azaspiro[2.4]heptan-7-ol |
1550999-65-9 | 500mg |
$ 475.00 | 2022-06-04 | ||
| TRC | M266316-1g |
5-Methyl-5-azaspiro[2.4]heptan-7-ol |
1550999-65-9 | 1g |
$ 6100.00 | 2023-09-07 | ||
| Life Chemicals | F2147-3624-0.25g |
5-methyl-5-azaspiro[2.4]heptan-7-ol |
1550999-65-9 | 95%+ | 0.25g |
$1273.0 | 2023-09-06 | |
| Life Chemicals | F2147-3624-0.5g |
5-methyl-5-azaspiro[2.4]heptan-7-ol |
1550999-65-9 | 95%+ | 0.5g |
$1341.0 | 2023-09-06 | |
| Life Chemicals | F2147-3624-1g |
5-methyl-5-azaspiro[2.4]heptan-7-ol |
1550999-65-9 | 95%+ | 1g |
$1412.0 | 2023-09-06 | |
| Life Chemicals | F2147-3624-2.5g |
5-methyl-5-azaspiro[2.4]heptan-7-ol |
1550999-65-9 | 95%+ | 2.5g |
$2824.0 | 2023-09-06 | |
| Life Chemicals | F2147-3624-5g |
5-methyl-5-azaspiro[2.4]heptan-7-ol |
1550999-65-9 | 95%+ | 5g |
$4236.0 | 2023-09-06 | |
| Life Chemicals | F2147-3624-10g |
5-methyl-5-azaspiro[2.4]heptan-7-ol |
1550999-65-9 | 95%+ | 10g |
$5930.0 | 2023-09-06 | |
| 1PlusChem | 1P018IPQ-50mg |
5-methyl-5-azaspiro[2.4]heptan-7-ol |
1550999-65-9 | 95% | 50mg |
$335.00 | 2024-06-20 |
5-methyl-5-azaspiro[2.4]heptan-7-ol Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 5-methyl-5-azaspiro[2.4]heptan-7-ol
Introduction to 5-methyl-5-azaspiro[2.4]heptan-7-ol (CAS No. 1550999-65-9)
5-methyl-5-azaspiro[2.4]heptan-7-ol, with the CAS number 1550999-65-9, is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and structural complexity. The spirocyclic framework provides a rigid structure that can enhance the binding affinity and selectivity of the molecule, making it an attractive candidate for drug development.
The chemical structure of 5-methyl-5-azaspiro[2.4]heptan-7-ol features a seven-membered ring fused with a four-membered ring, creating a spiro junction. The presence of the methyl group and the hydroxyl group adds further complexity and functionality to the molecule. These structural features contribute to its unique pharmacological properties, which have been explored in various preclinical studies.
Recent research has focused on the potential of 5-methyl-5-azaspiro[2.4]heptan-7-ol as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders. Studies have shown that 5-methyl-5-azaspiro[2.4]heptan-7-ol can selectively bind to specific GPCRs, modulating their activity and potentially leading to therapeutic benefits.
In addition to its potential as a GPCR modulator, 5-methyl-5-azaspiro[2.4]heptan-7-ol has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, and compounds that can effectively reduce inflammation have significant therapeutic value. Preclinical studies have demonstrated that 5-methyl-5-azaspiro[2.4]heptan-7-ol can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its potential as an anti-inflammatory agent.
The pharmacokinetic properties of 5-methyl-5-azaspiro[2.4]heptan-7-ol have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further clinical evaluation.
Clinical trials are currently underway to assess the safety and efficacy of 5-methyl-5-azaspiro[2.4]heptan-7-ol in various therapeutic areas. Early results from phase I trials have shown promising safety profiles and pharmacokinetic data, paving the way for more advanced clinical studies. These trials aim to evaluate the compound's potential in treating conditions such as chronic pain, neurodegenerative diseases, and inflammatory disorders.
The synthetic route for producing 5-methyl-5-azaspiro[2.4]heptan-7-ol has been optimized to ensure high yield and purity. The synthesis involves several steps, including ring formation and functional group manipulation, which have been fine-tuned to achieve efficient production on both laboratory and industrial scales. This robust synthetic methodology ensures that the compound can be produced consistently and cost-effectively, facilitating its widespread use in research and development.
In conclusion, 5-methyl-5-azaspiro[2.4]heptan-7-ol (CAS No. 1550999-65-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.
1550999-65-9 (5-methyl-5-azaspiro[2.4]heptan-7-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)